![molecular formula C20H18ClN5O B6459512 2-{[1-(6-chloroquinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile CAS No. 2549034-21-9](/img/structure/B6459512.png)
2-{[1-(6-chloroquinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Quinoxaline is a nitrogen-containing heterocyclic compound that has many pharmaceutical and industrial purposes . Quinoxaline derivatives have different pharmacological activities such as bacteriocides, insecticides, antibacterial, antifungal, antitubercular, analgesic, and anti-inflammatory .
Synthesis Analysis
Quinoxaline derivatives can be synthesized by adopting green chemistry principles . Some 1-(6-chloroquinoxalin-2-yl)-2-[4-(trifluoromethyl)-2,6-dinitrophenyl] hydrazine derivatives have been synthesized via both conventional and microwave-assisted organic synthesis (MAOS) methods .Molecular Structure Analysis
Structurally, quinoxaline is isomeric to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine .Chemical Reactions Analysis
Syntheses of quinoxaline derivatives involve many different methods of synthetic strategies . The MAOS method is more effective on synthesizing these compounds than the conventional method in regard to the higher chemical yields of products .Scientific Research Applications
Anti-Cancer & Anti-Proliferative Activity
Quinoxaline derivatives have demonstrated promising anti-cancer effects. Researchers have explored their potential as inhibitors of tumor growth and proliferation. Mechanisms include interference with cell cycle regulation, apoptosis induction, and inhibition of angiogenesis .
Anti-Microbial Activity
The quinoxaline moiety exhibits antimicrobial properties. Researchers have investigated its effectiveness against bacteria, fungi, and other pathogens. These compounds could serve as novel antibiotics or antifungal agents .
Anti-Convulsant Activity
Certain quinoxaline derivatives have shown anticonvulsant effects in preclinical studies. Their ability to modulate neuronal excitability makes them interesting candidates for managing epilepsy and related disorders .
Anti-Tuberculosis Activity
Quinoxalines have been evaluated for their potential in combating tuberculosis. These compounds may act as anti-Mycobacterium agents, contributing to the fight against drug-resistant strains .
Anti-Malarial Activity
Researchers have explored quinoxaline derivatives as anti-malarial agents. Their mode of action involves disrupting the parasite’s life cycle, making them valuable in malaria control strategies .
Anti-Leishmanial Activity
Quinoxalines have also demonstrated activity against Leishmania parasites, which cause leishmaniasis. These findings highlight their potential in treating this neglected tropical disease .
Anti-HIV Activity
Some quinoxaline compounds exhibit anti-HIV properties. They may interfere with viral replication or entry, offering hope for improved HIV therapies .
Anti-Inflammatory Activity
Quinoxalines have been investigated for their anti-inflammatory effects. Modulating inflammatory pathways could lead to novel treatments for inflammatory diseases .
Future Directions
properties
IUPAC Name |
2-[[1-(6-chloroquinoxalin-2-yl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN5O/c21-16-1-2-17-18(10-16)24-12-19(25-17)26-7-4-14(5-8-26)13-27-20-9-15(11-22)3-6-23-20/h1-3,6,9-10,12,14H,4-5,7-8,13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAIRUCKNHOZHJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=NC=CC(=C2)C#N)C3=CN=C4C=C(C=CC4=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[1-(6-Chloroquinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-4-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.